N-(2,4-dichlorophenyl)-2-(2-methylphenoxy)propanamide

• IUPAC Name: N-(2,4-dichlorophenyl)-2-(2-methylphenoxy)propanamide
• InChI: InChI=1S/C16H15Cl2NO2/c1-10-5-3-4-6-15(10)21-11(2)16(20)19-14-8-7-12(17)9-13(14)18/h3-9,11H,1-2H3,(H,19,20)
• InChI Key: AAJDMTFQKPMUPT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OC(C)C(=O)NC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C16H15Cl2NO2
• Molecular Weight: 324.2 g/mol

Description

N-(2,4-dichlorophenyl)-2-(2-methylphenoxy)propanamide is an organic compound characterized by the presence of dichlorophenyl and methylphenoxy groups attached to a propanamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,4-dichlorophenyl)-2-(2-methylphenoxy)propanamide typically involves the reaction of 2,4-dichloroaniline with 2-methylphenoxyacetic acid under specific conditions. The reaction is usually carried out in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) to facilitate the formation of the amide bond.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

N-(2,4-dichlorophenyl)-2-(2-methylphenoxy)propanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The dichlorophenyl group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu) can be employed.

Major Products Formed

Oxidation: Formation of corresponding oxides or quinones.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

N-(2,4-dichlorophenyl)-2-(2-methylphenoxy)propanamide has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antimicrobial effects.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(2,4-dichlorophenyl)-2-(2-methylphenoxy)propanamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(2,4-dichlorophenyl)-2-(2-chlorophenoxy)propanamide
• N-(2,4-dichlorophenyl)-2-(2-ethylphenoxy)propanamide
• N-(2,4-dichlorophenyl)-2-(2-methoxyphenoxy)propanamide

Uniqueness

N-(2,4-dichlorophenyl)-2-(2-methylphenoxy)propanamide is unique due to the presence of both dichlorophenyl and methylphenoxy groups, which confer specific chemical and biological properties. This combination of functional groups can result in distinct reactivity and interactions compared to similar compounds.